4-(4-fluoro-3-methylphenyl)-N-(2-furylmethyl)-1,3-thiazol-2-amine

• IUPAC Name: 4-(4-fluoro-3-methylphenyl)-N-(furan-2-ylmethyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H13FN2OS/c1-10-7-11(4-5-13(10)16)14-9-20-15(18-14)17-8-12-3-2-6-19-12/h2-7,9H,8H2,1H3,(H,17,18)
• InChI Key: PZABHYOLNZVFLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CSC(=N2)NCC3=CC=CO3)F
• Molecular Formula: C15H13FN2OS
• Molecular Weight: 288.3 g/mol

Description

Synthesis Analysis

The synthesis of thiazole derivatives typically involves the reaction of precursors like phenylthiourea and phenacyl bromide under Hantzsch thiazole synthesis conditions, as demonstrated by Uwabagira, Sarojini, and Poojary (2018) for a closely related compound (Uwabagira et al., 2018). This method allows for the construction of the thiazole core, a crucial step in forming these complex molecules.

Molecular Structure Analysis

The molecular structure of thiazole derivatives has been extensively analyzed through techniques like NMR, IR spectroscopy, and single-crystal X-ray diffraction. For instance, Özdemir et al. (2009) provided detailed insights into the molecular geometry, vibrational frequencies, and electronic structure of a thiazole compound, highlighting the conformational flexibility and molecular energy profiles (Özdemir et al., 2009).

Chemical Reactions and Properties

Thiazole compounds participate in a variety of chemical reactions, with their reactivity influenced by the substitution pattern on the thiazole ring. The presence of electron-donating or withdrawing groups can significantly affect their chemical behavior. For example, Yin et al. (2008) synthesized a thiazolidinone derivative from a thiazole precursor, illustrating the versatility of thiazole compounds in forming new chemical entities with distinct properties (Yin et al., 2008).